Cas no 881178-93-4 (4-(fluoromethyl)-1H-pyrazole)

• Product Name: 4-(fluoromethyl)-1H-pyrazole
• CAS No: 881178-93-4
• MF: C₄H₅FN₂
• MW: 100.094303846359
• CID: 4284724
• PubChem ID: 67635481
• Update Time: 2025-06-09

4-(fluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-(fluoromethyl)-
• 4-(fluoromethyl)-1H-pyrazole
• F2147-8244
• AKOS040814550
• 881178-93-4
• EN300-1866452
• SCHEMBL8594141

• Inchi： 1S/C4H5FN2/c5-1-4-2-6-7-3-4/h2-3H,1H2,(H,6,7)
• InChI Key： QYHXVUUNXIXBDD-UHFFFAOYSA-N
• SMILES： N1C=C(CF)C=N1

Computed Properties

• Exact Mass: 100.04367633Da
• Monoisotopic Mass: 100.04367633Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(fluoromethyl)-1H-pyrazole

Comprehensive Overview of 4-(fluoromethyl)-1H-pyrazole (CAS No. 881178-93-4): Properties, Applications, and Industry Insights

4-(fluoromethyl)-1H-pyrazole (CAS No. 881178-93-4) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a fluoromethyl group attached to the pyrazole ring enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in designing novel kinase inhibitors and antimicrobial agents, aligning with the growing demand for targeted therapies in precision medicine.

In recent years, the compound's relevance has surged alongside advancements in fluorine chemistry, a field dominating discussions in scientific forums and AI-driven drug development platforms. Searches for terms like "fluorinated pyrazole derivatives" and "CAS 881178-93-4 applications" have spiked, reflecting industry interest. Its role in crop protection chemicals also ties into sustainability trends, as agrochemical companies seek eco-friendly alternatives with higher efficacy. Notably, the compound’s low toxicity profile (when handled under standard protocols) positions it favorably compared to traditional halogenated analogs.

Synthetic methodologies for 4-(fluoromethyl)-1H-pyrazole often involve nucleophilic fluorination or cross-coupling reactions, topics frequently queried in academic databases. A 2023 study highlighted its use in optimizing PET radiotracers for neurological imaging—a hot topic given the rise of neurodegenerative disease research. The compound’s logP value and hydrogen-bonding capacity further make it a candidate for bioisostere design, a strategy gaining traction in computational chemistry circles.

From an SEO perspective, integrating keywords like "buy 4-(fluoromethyl)-1H-pyrazole," "881178-93-4 supplier," and "fluoromethyl pyrazole synthesis" ensures visibility among commercial and academic audiences. Regulatory-wise, the compound falls under general laboratory chemicals, avoiding restrictions associated with controlled substances. Its storage recommendations (e.g., inert atmosphere, -20°C) and handling precautions (standard PPE) are routinely searched, underscoring the need for clear technical documentation.

Emerging applications include its incorporation into metal-organic frameworks (MOFs) for gas storage—a nod to clean energy trends. As AI tools accelerate molecular screening, 4-(fluoromethyl)-1H-pyrazole exemplifies how niche intermediates can bridge gaps between discovery and commercialization. Future research may explore its electrochemical properties or compatibility with continuous flow chemistry, areas poised to redefine industrial scalability.